2-(2-Bromo-3-fluorophenyl)acetic acid

• IUPAC Name: 2-(2-bromo-3-fluorophenyl)acetic acid
• InChI: InChI=1S/C8H6BrFO2/c9-8-5(4-7(11)12)2-1-3-6(8)10/h1-3H,4H2,(H,11,12)
• InChI Key: GQCHYZKUKPMGKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)Br)CC(=O)O
• Molecular Formula: C8H6BrFO2
• DSSTOX Substance ID: DTXSID20650425
• Molecular Weight: 233.03 g/mol
• CAS No.: 958454-33-6

Description

2-(2-Bromo-3-fluorophenyl)acetic acid (BFPA) is a compound of interest in a variety of scientific fields. Its unique combination of carbon, hydrogen, bromine, fluorine, and oxygen atoms make it an ideal candidate for a range of applications, from synthesis to drug development.

Scientific Research Applications

Structural and Reactivity Studies

A comparative DFT study was performed on halogenated phenylacetic acids, including 2-(2-Bromo-3-fluorophenyl)acetic acid. This study focused on understanding the reactivity, acidity, and vibrational spectra of these compounds. The research calculated various molecular descriptors such as Fukui functions, local softness, electronegativity, and HOMO-LUMO gap. Additionally, the vibrational spectra were analyzed and compared with experimental data, offering insights into the structural and reactive nature of these molecules (Srivastava et al., 2015).

Synthetic Pathways

Another study focused on developing new synthetic routes to 2-Fluoro-2-phenylalkanoic acids, showcasing methods for obtaining these compounds through oxidation and alternative pathways. This research is crucial for understanding the synthesis and potential applications of related compounds (Goj & Haufe, 2006).

Crystal Structure and Characterization

Research on the synthesis, characterization, and crystal structure of related compounds offers valuable insights. One study detailed the synthesis of Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, including its characterization through various analytical methods and single-crystal X-ray diffraction. Understanding the crystal structure of similar compounds can guide the research and application of this compound (Sapnakumari et al., 2014).

Vibrational and Electronic Studies

Vibrational (FT-IR, FT Raman), electronic, and docking studies, along with wave function analysis on similar compounds, such as 3-Bromophenyl acetic acid, provide a comprehensive understanding of their structural, chemical, electronic, and biological activities. These studies, which include molecular docking, are pivotal in assessing the potential applications in various scientific fields (Rahuman et al., 2020).

Mechanism of Action

The mechanism of action of “2-(2-Bromo-3-fluorophenyl)acetic acid” is not available.

Safety and Hazards

The safety information available indicates that “2-(2-Bromo-3-fluorophenyl)acetic acid” may cause serious eye irritation (Hazard Statements H319). Precautionary measures include rinsing cautiously with water for several minutes in case of contact with eyes (Precautionary statements P305;P338;P351).